3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine

• CAS No.: 61314-51-0
• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 3,4-dimethyl-5-pyridin-3-yl-1,2-oxazole
• InChI: InChI=1S/C10H10N2O/c1-7-8(2)12-13-10(7)9-4-3-5-11-6-9/h3-6H,1-2H3
• InChI Key: KBUCFGPVOMRTPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C)C2=CN=CC=C2

Description

3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine is a heterocyclic compound featuring a 1,2-oxazole ring substituted with 3,4-dimethyl groups and linked to a pyridine moiety. The 1,2-oxazole (isoxazole) ring contributes aromaticity and stability, while the dimethyl groups enhance electron-donating effects and steric bulk. This compound is frequently utilized as a synthetic intermediate in pharmaceuticals and agrochemicals due to its modular reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine typically involves the formation of the oxazole ring followed by its attachment to the pyridine ring. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of 3,4-dimethyl-2-nitrobenzaldehyde with an amine can lead to the formation of the oxazole ring, which can then be coupled with a pyridine derivative .

Industrial Production Methods

Industrial production of 3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts and specific solvents to facilitate the reaction and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the pyridine ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like organolithium compounds for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of biological pathways and interactions.

Industry: It can be used in the production of materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine involves its interaction with specific molecular targets. The oxazole and pyridine rings can participate in various binding interactions, influencing biological pathways and molecular processes. These interactions can lead to changes in the activity of enzymes, receptors, and other proteins .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1 Structural and Functional Group Variations

The following table summarizes key structural analogs, their substituents, and functional properties:

Compound Name	Heterocycle	Substituents	Key Properties	Applications/Significance	References
3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine	1,2-oxazole	3,4-dimethyl, pyridine	Electron-donating groups, moderate solubility, steric hindrance	Pharmaceutical intermediate, research chemical
3-(3-Bromo-1,2-oxazol-5-yl)pyridine	1,2-oxazole	3-bromo, pyridine	Electron-withdrawing bromo group, higher reactivity for cross-coupling	Synthetic intermediate (e.g., Suzuki reactions)
2-(5-(2-Methoxyphenyl)-1,2,4-oxadiazol-3-yl)pyridine	1,2,4-oxadiazole	2-methoxyphenyl, pyridine	Metabolic stability, lipophilic, bioisostere for esters/carbamates	Medicinal chemistry (CNS drugs, kinase inhibitors)
2-(3-Methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride	1,2,4-oxadiazole	3-methyl, piperidine (salt form)	Enhanced solubility due to hydrochloride, basic piperidine for target binding	Potential antipsychotic or antiviral agents

2.2 Electronic and Steric Effects

• Electron-Donating vs. Withdrawing Groups : The dimethyl groups in 3-(3,4-Dimethyl-1,2-oxazol-5-yl)pyridine increase electron density on the oxazole ring, stabilizing electrophilic substitution reactions. In contrast, the bromo substituent in 3-(3-Bromo-1,2-oxazol-5-yl)pyridine withdraws electrons, making the compound more reactive in metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) .
• Heterocycle Differences : Oxazoles (1,2-oxazole) exhibit lower aromatic stability compared to oxadiazoles (1,2,4-oxadiazole), which are stronger π-deficient systems. Oxadiazoles are often employed as ester bioisosteres due to their metabolic resistance, expanding their utility in drug design .